Cas no 1101104-88-4 (3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 1101104-88-4
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5097520
• Update Time: 2025-06-14

3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

• Inchi： 1S/C22H21NO4/c24-21(25)18-11-5-6-12-20(18)23-22(26)27-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-10,18-20H,11-13H2,(H,23,26)(H,24,25)
• InChI Key： WYVXOQUBSSBXKD-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC=CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Comprehensive Overview of 3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 1101104-88-4)

In the realm of organic chemistry and pharmaceutical research, 3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 1101104-88-4) stands out as a versatile intermediate with significant applications. This compound, often abbreviated as Fmoc-protected cyclohexene derivative, is widely utilized in peptide synthesis, drug discovery, and material science. Its unique structure, featuring a cyclohexene ring and an Fmoc-protected amino group, makes it a valuable building block for designing complex molecules.

The growing interest in peptide-based therapeutics and bioconjugation techniques has propelled the demand for high-purity intermediates like CAS No. 1101104-88-4. Researchers frequently search for "Fmoc-amino acid derivatives" or "cyclohexene carboxylic acid applications" to explore its potential. This compound’s role in solid-phase peptide synthesis (SPPS) is particularly noteworthy, as it enables the efficient incorporation of non-natural amino acids into peptide chains, enhancing their stability and bioactivity.

From an industrial perspective, 3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- is synthesized through meticulous organic reactions, often involving carbodiimide coupling or esterification techniques. Its CAS No. 1101104-88-4 is a critical identifier for procurement and regulatory compliance. Laboratories prioritize compounds with low impurity profiles and high HPLC purity, ensuring reproducibility in experiments. This aligns with the trending focus on "green chemistry" and "sustainable synthesis" methods, which minimize waste and optimize yields.

The Fmoc group in this compound serves as a temporary protecting group, which can be selectively removed under mild basic conditions, making it ideal for stepwise peptide assembly. This property is crucial for developing targeted drug delivery systems and biomarkers, areas gaining traction in precision medicine. Users often inquire about "Fmoc deprotection mechanisms" or "cyclohexene derivatives in drug design," reflecting its relevance in cutting-edge research.

Beyond pharmaceuticals, CAS No. 1101104-88-4 finds applications in polymer chemistry and nanomaterial functionalization. Its carboxylic acid moiety allows for covalent attachment to surfaces or other molecules, enabling the creation of hybrid materials with tailored properties. This versatility addresses the rising demand for "smart materials" and "biofunctional coatings" in industries ranging from healthcare to electronics.

Quality control of 3-Cyclohexene-1-carboxylic acid, 6-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. Suppliers emphasizing "GMP-grade intermediates" or "research chemicals with certificates of analysis (CoA)" cater to the stringent requirements of academic and industrial labs. This transparency is vital for researchers investigating "structure-activity relationships (SAR)" or optimizing synthetic pathways.

In summary, CAS No. 1101104-88-4 exemplifies the intersection of chemical innovation and practical utility. Its role in advancing peptide science, drug development, and material engineering underscores its importance in modern chemistry. As the scientific community continues to explore "next-generation therapeutics" and "functionalized materials," compounds like this will remain at the forefront of discovery.